Cas no 1705091-64-0 (1'-2-(1-methyl-1H-indol-3-yl)acetyl-3H-spiro2-benzofuran-1,4'-piperidine-3-one)

• Product Name: 1'-2-(1-methyl-1H-indol-3-yl)acetyl-3H-spiro2-benzofuran-1,4'-piperidine-3-one
• CAS No: 1705091-64-0
• MF: C₂₃H₂₂N₂O₃
• MW: 374.432385921478
• CID: 6279140
• PubChem ID: 90618228
• Update Time: 2025-05-21

1'-2-(1-methyl-1H-indol-3-yl)acetyl-3H-spiro2-benzofuran-1,4'-piperidine-3-one Chemical and Physical Properties

Names and Identifiers

• 1'-2-(1-methyl-1H-indol-3-yl)acetyl-3H-spiro2-benzofuran-1,4'-piperidine-3-one
• 1'-[2-(1-methyl-1H-indol-3-yl)acetyl]-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one
• 1'-[2-(1-methylindol-3-yl)acetyl]spiro[2-benzofuran-3,4'-piperidine]-1-one
• CCG-343101
• 1'-(2-(1-methyl-1H-indol-3-yl)acetyl)-3H-spiro[isobenzofuran-1,4'-piperidin]-3-one
• 1705091-64-0
• AKOS025091662
• F6443-4150

• Inchi： 1S/C23H22N2O3/c1-24-15-16(17-6-3-5-9-20(17)24)14-21(26)25-12-10-23(11-13-25)19-8-4-2-7-18(19)22(27)28-23/h2-9,15H,10-14H2,1H3
• InChI Key： DZKFGHUQBXLSHH-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2C21CCN(C(CC1=CN(C)C3C=CC=CC1=3)=O)CC2)=O

Computed Properties

• Exact Mass: 374.16304257g/mol
• Monoisotopic Mass: 374.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 627
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 51.5Ų

Additional information on 1'-2-(1-methyl-1H-indol-3-yl)acetyl-3H-spiro2-benzofuran-1,4'-piperidine-3-one

Exploring the Potential of CAS No. 1705091-64-0: A Comprehensive Overview

The compound with CAS No. 1705091-64-0, also known as 1'-2-(1-methyl-1H-indol-3-yl)acetyl-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one, has garnered significant attention in the scientific community due to its unique structural properties and potential applications in various fields. This compound is a spirocyclic structure, combining a benzofuran moiety with a piperidine ring, which contributes to its intriguing chemical behavior and biological activity.

Recent studies have highlighted the importance of spirocyclic compounds in drug discovery and materials science. The presence of the indole group in this molecule adds to its complexity and functionality, making it a promising candidate for exploring new therapeutic agents or advanced materials. Researchers have been particularly interested in its potential as a scaffold for designing bioactive molecules due to its ability to interact with various biological targets.

The synthesis of this compound involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. The integration of these methods has allowed for the efficient construction of the spirocyclic core, which is essential for maintaining the compound's stability and reactivity. Recent advancements in asymmetric synthesis have further enhanced the control over the stereochemistry of this molecule, paving the way for enantioselective applications.

In terms of applications, this compound has shown promise in several areas. In pharmacology, its unique structure suggests potential as an antagonist or agonist for various receptors, making it a valuable tool in drug development. Additionally, its electronic properties make it a candidate for use in organic electronics, such as in light-emitting diodes (LEDs) or photovoltaic devices.

Recent research has also focused on understanding the photophysical properties of this compound. Studies have revealed that the spirocyclic structure significantly influences its absorption and emission characteristics, which could be exploited for applications in fluorescence sensing or imaging technologies.

Moreover, computational chemistry approaches have been employed to predict the compound's behavior under different conditions. These simulations provide valuable insights into its reactivity, stability, and potential interactions with other molecules, further aiding in its optimization for specific applications.

In conclusion, CAS No. 1705091-64-0 represents a fascinating example of how complex molecular architectures can lead to innovative solutions across multiple disciplines. With ongoing research and development efforts, this compound is poised to make significant contributions to both academic and industrial advancements.